Cas no 1536139-79-3 (3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

3-Fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is a fluorinated benzoic acid derivative featuring a reactive allyloxycarbonyl (Alloc) protecting group on the amino functionality. This compound is particularly valuable in synthetic organic chemistry, where the Alloc group serves as a versatile protecting group for amines, enabling selective deprotection under mild conditions using palladium catalysts. The fluorine substituent enhances its utility in medicinal chemistry by influencing electronic and steric properties, potentially improving binding affinity or metabolic stability in drug design. Its dual functionality—carboxylic acid and protected amine—makes it a useful intermediate for peptide synthesis, heterocycle formation, and other complex molecular architectures.

3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid structure

1536139-79-3 structure

Product Name:3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

CAS No:1536139-79-3

MF:C₁₁H₁₀FNO₄

MW:239.199806690216

CID:6537609

PubChem ID:81505175

Update Time:2025-06-06

3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
- 1536139-79-3
- 3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
- AKOS020083699
- EN300-13692985
- Inchi： 1S/C11H10FNO4/c1-2-6-17-11(16)13-9-7(10(14)15)4-3-5-8(9)12/h2-5H,1,6H2,(H,13,16)(H,14,15)
- InChI Key： ARCRKWYEFLUNAR-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(C(=O)O)=C1NC(=O)OCC=C

Computed Properties

Exact Mass: 239.05938596g/mol
Monoisotopic Mass: 239.05938596g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 75.6Å²

3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-13692985-0.05g	3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid	1536139-79-3	0.05g	$563.0	2023-05-24
Enamine	EN300-13692985-0.1g	3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid	1536139-79-3	0.1g	$591.0	2023-05-24
Enamine	EN300-13692985-0.25g	3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid	1536139-79-3	0.25g	$617.0	2023-05-24
Enamine	EN300-13692985-0.5g	3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid	1536139-79-3	0.5g	$645.0	2023-05-24
Enamine	EN300-13692985-1.0g	3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid	1536139-79-3	1g	$671.0	2023-05-24
Enamine	EN300-13692985-2.5g	3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid	1536139-79-3	2.5g	$1315.0	2023-05-24
Enamine	EN300-13692985-5.0g	3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid	1536139-79-3	5g	$1945.0	2023-05-24
Enamine	EN300-13692985-10.0g	3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid	1536139-79-3	10g	$2884.0	2023-05-24
Enamine	EN300-13692985-50mg	3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid	1536139-79-3	50mg	$455.0	2023-09-30
Enamine	EN300-13692985-100mg	3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid	1536139-79-3	100mg	$476.0	2023-09-30